Ethyl-di-(2-isopropylphenyl)phosphonoacetate
Overview
Description
Ethyl-di-(2-isopropylphenyl)phosphonoacetate is a complex chemical compound with diverse applications in scientific research. This versatile material finds use in fields such as organic synthesis, medicinal chemistry, and materials science due to its unique structural properties and reactivity. It has a molecular formula of C22H29O5P and a molecular weight of 404.44 .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C22H29O5P . Unfortunately, the specific details about the molecular structure are not available in the search results.Mechanism of Action
EPPA acts as a phosphonate inhibitor of enzymes that play a role in the biosynthesis of various compounds, including amino acids, nucleotides, and lipids. It inhibits the activity of enzymes by binding to the active site and preventing the substrate from binding.
Biochemical and Physiological Effects
EPPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by interfering with the biosynthesis of nucleotides and lipids. EPPA has also been shown to have anti-inflammatory properties by inhibiting the activity of enzymes involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
One advantage of using EPPA in lab experiments is its high reactivity, which allows for efficient synthesis of various compounds. However, EPPA is highly toxic and should be handled with care. It also has a short shelf life and can degrade quickly if not stored properly.
Future Directions
There are several future directions for the study of EPPA. One potential application is in the development of new cancer therapies, as EPPA has been shown to inhibit the growth of cancer cells. Additionally, further research is needed to fully understand the mechanism of action of EPPA and its potential applications in other fields of science.
Conclusion
EPPA is a phosphonate compound that has gained significant attention in scientific research for its unique properties. It is commonly used as a reagent in organic synthesis and has potential applications in various fields of science. Further research is needed to fully understand the mechanism of action and potential applications of EPPA.
Scientific Research Applications
EPPA has been extensively studied for its potential applications in various fields of science. In organic synthesis, it is used as a reagent for the synthesis of various compounds, including amino acids, peptides, and nucleosides. EPPA has also been studied for its potential as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
ethyl 2-bis(2-propan-2-ylphenoxy)phosphorylacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29O5P/c1-6-25-22(23)15-28(24,26-20-13-9-7-11-18(20)16(2)3)27-21-14-10-8-12-19(21)17(4)5/h7-14,16-17H,6,15H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBJOYTOFBGFNDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CP(=O)(OC1=CC=CC=C1C(C)C)OC2=CC=CC=C2C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29O5P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701201854 |
Source
|
| Record name | Ethyl 2-[bis[2-(1-methylethyl)phenoxy]phosphinyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701201854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
188945-44-0 |
Source
|
| Record name | Ethyl 2-[bis[2-(1-methylethyl)phenoxy]phosphinyl]acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=188945-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-[bis[2-(1-methylethyl)phenoxy]phosphinyl]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701201854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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